![molecular formula C16H14N2O3 B5910236 2-(N-benzoylethanehydrazonoyl)benzoic acid](/img/structure/B5910236.png)
2-(N-benzoylethanehydrazonoyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(N-benzoylethanehydrazonoyl)benzoic acid, commonly known as BEBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and biotechnology. BEBA is a derivative of benzoic acid and has a molecular formula of C16H12N2O3.
Mechanism of Action
The mechanism of action of BEBA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
BEBA has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis (programmed cell death) in cancer cells. It has also been found to exhibit antibacterial activity against a range of bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of BEBA is its potential as a therapeutic agent for the treatment of inflammatory and cancerous conditions. However, its use in lab experiments is limited by its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
Future research on BEBA could focus on exploring its potential as a therapeutic agent for the treatment of various inflammatory and cancerous conditions. Further studies could also investigate the mechanisms of action of BEBA and identify potential targets for drug development. Additionally, research could explore the potential of BEBA as a lead compound for the development of new drugs with improved pharmacological properties.
Synthesis Methods
BEBA can be synthesized by the reaction of benzoic acid with ethyl chloroformate, followed by the reaction of the resulting product with hydrazine hydrate. The final product is obtained by acylation of the intermediate product with benzoyl chloride.
Scientific Research Applications
BEBA has been extensively studied for its potential applications in the field of medicine and biotechnology. It has been found to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties.
properties
IUPAC Name |
2-[(E)-N-benzamido-C-methylcarbonimidoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-11(13-9-5-6-10-14(13)16(20)21)17-18-15(19)12-7-3-2-4-8-12/h2-10H,1H3,(H,18,19)(H,20,21)/b17-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJFAZWUAIGJLMH-GZTJUZNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC=CC=C1)C2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CC=CC=C1)/C2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.